Cas no 1598347-17-1 (3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one)

• Product Name: 3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one
• CAS No: 1598347-17-1
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• CID: 6135031
• PubChem ID: 102709305
• Update Time: 2025-06-08

3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one
• 1598347-17-1
• 3-amino-1-[4-(trifluoromethyl)pyridin-3-yl]propan-1-one
• EN300-1938941

• Inchi： 1S/C9H9F3N2O/c10-9(11,12)7-2-4-14-5-6(7)8(15)1-3-13/h2,4-5H,1,3,13H2
• InChI Key： VFJPGKLFFIUBRX-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C(CCN)=O)(F)F

Computed Properties

• Exact Mass: 218.06669740g/mol
• Monoisotopic Mass: 218.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56Ų

Additional information on 3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one

Professional Introduction to Compound with CAS No. 1598347-17-1 and Product Name: 3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one

The compound with the CAS number 1598347-17-1 and the product name 3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both an amino group and a trifluoromethyl substituent on a pyridine ring creates a molecular framework that is highly versatile, enabling diverse interactions with biological targets.

Recent studies have highlighted the importance of 3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one in the design of novel therapeutic agents. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable moiety in drug discovery. The compound’s structure also incorporates a propanone moiety, which can serve as a pharmacophore for further derivatization and optimization. These features make it an attractive candidate for further exploration in both academic and industrial research settings.

In the context of medicinal chemistry, the amino group in 3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one provides multiple opportunities for chemical modification. This functionality can be utilized to form hydrogen bonds with biological targets, improving drug efficacy and selectivity. Additionally, the pyridine ring itself is a common scaffold in many bioactive molecules, further enhancing the potential of this compound as a lead structure for drug development.

Current research efforts are focused on leveraging the structural attributes of 3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one to develop novel therapeutic agents. One particularly promising area is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer. The compound’s ability to interact with kinase active sites makes it a potential candidate for developing targeted therapies.

Furthermore, the compound has shown promise in preclinical studies as a modulator of inflammatory pathways. Chronic inflammation is implicated in a wide range of diseases, such as cardiovascular disorders and autoimmune conditions. The structural features of 3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one suggest that it may interfere with key inflammatory mediators, offering a new approach to treating these conditions.

The synthesis of 3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one involves multi-step organic transformations that highlight the compound’s synthetic complexity. Advanced synthetic methodologies are employed to ensure high yield and purity, which are crucial for pharmaceutical applications. The trifluoromethylation step, in particular, requires precise control to avoid unwanted side reactions. Recent advancements in catalytic systems have made this process more efficient and environmentally friendly.

The pharmacokinetic properties of 3-amino-1-4-(trifluoromethyl)pyridin-3-ylpropan-1-one are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Initial studies suggest that the compound exhibits favorable pharmacokinetic profiles, which could translate into improved bioavailability and reduced toxicity.

As research continues to unfold, the potential applications of 3-amino-1-(4-trifluoromethyl)-pyridin(3H)-yl)-propanone will likely expand beyond traditional therapeutic areas. Its unique structural features make it a versatile building block for designing novel compounds with tailored biological activities. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical practice.

In conclusion,3-amino(4-trifluoromethyl)-pyridine propanone CAS No 1598347 17 1 represents a significant advancement in chemical pharmaceuticals research Its unique structure functional properties and promising applications make it an attractive candidate for further exploration This compound not only highlights the importance of structural diversity in drug design but also underscores the potential impact of innovative synthetic methodologies on future therapeutic developments